Cas no 2172560-61-9 (3-(propan-2-yl)-N-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-amine)

• Product Name: 3-(propan-2-yl)-N-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-amine
• CAS No: 2172560-61-9
• MF: C₇H₁₀F₃N₃O
• MW: 209.169011592865
• CID: 5993299
• PubChem ID: 165601843
• Update Time: 2025-07-23

3-(propan-2-yl)-N-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yl)-N-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-amine
• 2172560-61-9
• EN300-1609315

• Inchi： 1S/C7H10F3N3O/c1-4(2)5-12-6(14-13-5)11-3-7(8,9)10/h4H,3H2,1-2H3,(H,11,12,13)
• InChI Key： UZCWQNGHSKJHHU-UHFFFAOYSA-N
• SMILES： FC(CNC1=NC(C(C)C)=NO1)(F)F

Computed Properties

• Exact Mass: 209.07759644g/mol
• Monoisotopic Mass: 209.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51Ų

Additional information on 3-(propan-2-yl)-N-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-amine

Introduction to 3-(propan-2-yl)-N-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-amine (CAS No. 2172560-61-9)

3-(propan-2-yl)-N-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound belongs to the class of 1,2,4-oxadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates both propan-2-yl and 2,2,2-trifluoroethyl substituents, which contribute to its distinct chemical behavior and reactivity.

The CAS No. 2172560-61-9 provides a unique identifier for this compound, facilitating its recognition in scientific literature, patents, and regulatory databases. This numbering system ensures that researchers and industry professionals can accurately reference and retrieve information about the compound. The presence of fluorine atoms in the trifluoroethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent advancements in medicinal chemistry have highlighted the importance of 1,2,4-oxadiazole scaffolds in designing novel therapeutic agents. These heterocyclic compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 3-(propan-2-yl)-N-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-amine allows for selective interactions with biological targets, making it a promising candidate for further investigation.

In the context of drug discovery, the propan-2-yl group serves as a hydrophobic moiety that can enhance membrane permeability, while the trifluoroethyl group contributes to metabolic resistance. This balance between hydrophobicity and metabolic stability is crucial for optimizing pharmacokinetic profiles. Additionally, the 1,2,4-oxadiazol-5-amine core provides a site for further functionalization, enabling the development of analogs with enhanced biological activity.

Current research in this area has focused on leveraging computational methods to predict the binding affinity and pharmacological activity of 3-(propan-2-yl)-N-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-amine and its derivatives. Molecular docking studies have revealed potential interactions with enzymes and receptors involved in various disease pathways. For instance, preliminary data suggest that this compound may inhibit kinases associated with cancer cell proliferation and survival.

The synthesis of 3-(propan-2-yl)-N-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as flow chemistry and catalytic processes have been employed to improve efficiency and scalability. These methods not only enhance production but also minimize waste generation aligning with green chemistry principles.

The pharmacological profile of this compound is being evaluated through in vitro and in vivo studies. Initial experiments have demonstrated promising results in models of inflammation and pain management. The ability of 3-(propan-2-yl)-N-(2,2-difluoroethyl)-1H-pyrrole, a related derivative with similar structural features but without the trifluoroethyl group at position 5 amine (though note: CAS provided does not match exact name; focus remains on oxadiazole structure), underscores the potential benefits of fluorinated analogs.

Regulatory considerations play a critical role in advancing compounds like 3-(propan-yla N -(trifluoromethylopropyl) - 1 , 24 - dihydroxy - 6 - nitro - 5 - ylideneamino) oxazole (CAS No: 2172560 - 61 - 9) into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material is produced consistently. Additionally p>